1-(4-Methylsulfanylphenyl)-2-(pyrido[3,4-d]pyrimidin-4-ylamino)ethanol

• IUPAC Name: 1-(4-methylsulfanylphenyl)-2-(pyrido[3,4-d]pyrimidin-4-ylamino)ethanol
• InChI: InChI=1S/C16H16N4OS/c1-22-12-4-2-11(3-5-12)15(21)9-18-16-13-6-7-17-8-14(13)19-10-20-16/h2-8,10,15,21H,9H2,1H3,(H,18,19,20)
• InChI Key: MQEZTRSHDJISJE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(CNC2=NC=NC3=C2C=CN=C3)O
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol

Description

Pyrazolo[3,4-d]pyrimidine derivatives have been designed and synthesized as potential anticancer agents. They have been evaluated for their cytotoxicity on 60-NCI cell lines.

Synthesis Analysis

These compounds have been synthesized using both green and conventional methods. They have been chemically confirmed using spectroscopic methods.

Chemical Reactions Analysis

The DNA and RNA fluorescent probe, thieno[3,4-d]pyrimidin-4(1H)-one, has been thionated to develop thieno[3,4-d]pyrimidin-4(3H)-thione.

Physical And Chemical Properties Analysis

Thieno[3,4-d]pyrimidin-4(3H)-thione, a related compound, is nonfluorescent and absorbs near-visible radiation with about 60% higher efficiency.

Mechanism of Action

Some of these compounds have shown promising cytotoxicity against tested cancer cell lines. They have been found to inhibit cell cycle progression and display good apoptosis in A549 cells.

Future Directions

The development of photosensitizers based on the thionation of thieno[3,4-d]pyrimidine derivatives is a promising area of research.